Cas no 19336-76-6 (Benzoic acid,2-[[(3-fluorophenyl)amino]carbonyl]-)

• Product Name: Benzoic acid,2-[[(3-fluorophenyl)amino]carbonyl]-
• CAS No: 19336-76-6
• MF: C₁₄H₁₀FNO₃
• MW: 259.232507228851
• CID: 123491
• PubChem ID: 4522644
• Update Time: 2025-04-18

Benzoic acid,2-[[(3-fluorophenyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[(3-fluorophenyl)amino]carbonyl]-
• 2-[(3-Fluorophenyl)carbamoyl]benzoic acid
• 2-[[(3-FLUOROPHENYL)AMINO]CARBONYL]-BENZOIC ACID
• AC1ND5L5
• CHEMBL90755
• CTK4E1230
• MolPort-001-830-486
• Oprea1_544794
• Oprea1_801393
• SureCN2700103
• 2-[(3-fluoroanilino)carbonyl]benzoic acid
• SCHEMBL2700103
• SR-01000397368-1
• DTXSID20403913
• 19336-76-6
• AKOS002286587
• SR-01000397368

• Inchi： 1S/C14H10FNO3/c15-9-4-3-5-10(8-9)16-13(17)11-6-1-2-7-12(11)14(18)19/h1-8H,(H,16,17)(H,18,19)
• InChI Key： LRJULBZGMQWDBQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 259.0645
• Monoisotopic Mass: 259.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4